1-chloro-5-methoxypentan-2-one
Description
1-Chloro-5-methoxypentan-2-one is a chemical compound with the molecular formula C6H11ClO2 . It has a molecular weight of 150.6 .
Molecular Structure Analysis
The molecular structure of 1-chloro-5-methoxypentan-2-one consists of six carbon atoms, eleven hydrogen atoms, one chlorine atom, and two oxygen atoms . For a more detailed structural analysis, tools like MolView can be used to visualize the 3D structure of the molecule.Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-chloro-5-methoxypentan-2-one can be achieved through the reaction of 5-methoxypentan-2-one with thionyl chloride followed by treatment with sodium hydroxide.", "Starting Materials": [ "5-methoxypentan-2-one", "Thionyl chloride", "Sodium hydroxide", "Chloroform", "Anhydrous sodium sulfate" ], "Reaction": [ "Step 1: 5-methoxypentan-2-one is reacted with thionyl chloride in the presence of chloroform and anhydrous sodium sulfate to yield 1-chloro-5-methoxypentan-2-one.", "Step 2: The resulting product is then treated with sodium hydroxide to remove any remaining thionyl chloride and neutralize the reaction mixture.", "Step 3: The final product is isolated through extraction and purification techniques such as distillation or chromatography." ] } | |
CAS RN |
1378468-20-2 |
Product Name |
1-chloro-5-methoxypentan-2-one |
Molecular Formula |
C6H11ClO2 |
Molecular Weight |
150.6 |
Purity |
95 |
Origin of Product |
United States |
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